2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C24H23N3O3/c1-16-5-4-12-27-15-20(26-24(16)27)18-7-9-19(10-8-18)25-23(28)14-17-6-11-21(29-2)22(13-17)30-3/h4-13,15H,14H2,1-3H3,(H,25,28)
• InChI Key: UAAMCCFTNYAEKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC=C(C=C3)NC(=O)CC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C24H23N3O3 and its molecular weight is 401.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Variability and Properties

Research into compounds containing similar structural elements, such as benzimidazole and pyridine derivatives, highlights the fascinating variability in their chemistry and properties. These studies encompass a broad range of chemical reactions, focusing on the synthesis, properties, and potential applications of such compounds. The review by Boča, Jameson, and Linert (2011) on coordination chemistry reveals the diverse applications of related compounds, from their spectroscopic and magnetic properties to their biological and electrochemical activity, suggesting areas where 2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide could be explored (Boča, Jameson, & Linert, 2011).

Biological Effects of Related Compounds

Kennedy (2001) provides a comprehensive update on the biological effects of acetamide, formamide, and their derivatives, indicating the significance of understanding the biological consequences of exposure to such chemicals. This underscores the importance of investigating the biological activities of compounds like 2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide, particularly in relation to their potential therapeutic uses or toxicological impacts (Kennedy, 2001).

Potential for Drug Design and Pharmacology

The exploration of metabotropic glutamate receptor subtype 5 (mGluR5) antagonists, as discussed by Lea and Faden (2006), demonstrates the potential of structurally complex compounds in drug design, specifically targeting neurological disorders. The detailed analysis of the selectivity and therapeutic applications of mGluR5 antagonists may offer insights into how compounds like 2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide could be tailored for specific pharmacological targets (Lea & Faden, 2006).

Optoelectronic Materials

Lipunova et al. (2018) highlight the application of quinazoline and pyrimidine derivatives in optoelectronic materials, underscoring the potential of incorporating similar structural motifs into π-extended conjugated systems for the development of novel materials. This suggests avenues for the application of 2-(3,4-dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide in the field of materials science and technology (Lipunova, Nosova, Charushin, & Chupakhin, 2018).